Cas no 2764008-94-6 (rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo3.2.0heptane-6-carboxylate)

• Product Name: rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo3.2.0heptane-6-carboxylate
• CAS No: 2764008-94-6
• MF: C₉H₁₃FO₄S
• MW: 236.260525465012
• CID: 5559263
• PubChem ID: 165998365
• Update Time: 2025-07-08

rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo3.2.0heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate
• 2764008-94-6
• EN300-30839337
• rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo3.2.0heptane-6-carboxylate

• Inchi： 1S/C9H13FO4S/c1-14-9(11)7-5-3-2-4-6(5)8(7)15(10,12)13/h5-8H,2-4H2,1H3/t5-,6+,7-,8-/m0/s1
• InChI Key： LYAMAUXLKFJABU-YWIQKCBGSA-N
• SMILES： S([C@@H]1[C@@H](C(=O)OC)[C@H]2CCC[C@H]21)(=O)(=O)F

Computed Properties

• Exact Mass: 236.05185823g/mol
• Monoisotopic Mass: 236.05185823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Additional information on rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo3.2.0heptane-6-carboxylate

Comprehensive Overview of rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate (CAS No. 2764008-94-6)

The compound rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate (CAS No. 2764008-94-6) is a highly specialized bicyclic ester with a unique structural framework. Its molecular architecture, featuring a bicyclo[3.2.0]heptane core, makes it an intriguing subject for researchers in medicinal chemistry, organic synthesis, and material science. The presence of both fluorosulfonyl and methyl carboxylate functional groups enhances its reactivity and potential applications in diverse fields.

In recent years, the demand for fluorosulfonyl-containing compounds has surged due to their utility in click chemistry and bioconjugation techniques. Researchers are particularly interested in how rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate can be leveraged for designing novel proteolysis-targeting chimeras (PROTACs) or covalent inhibitors. Its structural complexity also opens doors for exploring stereoselective synthesis and catalysis, topics that are currently trending in academic and industrial research.

The physical and chemical properties of rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate are critical for its handling and application. Preliminary studies suggest that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, which is advantageous for laboratory-scale reactions. Stability under various pH conditions and thermal profiles are areas of active investigation, as these factors influence its suitability for long-term storage and industrial use.

One of the most compelling aspects of this compound is its potential role in drug discovery. The fluorosulfonyl group is known for its ability to form stable covalent bonds with biological targets, making rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate a candidate for developing targeted therapies. For instance, it could be used to create inhibitors for enzymes involved in inflammatory pathways or oncology-related processes. This aligns with the growing interest in precision medicine and personalized therapeutics, which dominate current pharmaceutical research.

From a synthetic chemistry perspective, the bicyclo[3.2.0]heptane scaffold presents both challenges and opportunities. The strained ring system can be exploited to generate high-energy intermediates, useful in ring-opening reactions or cycloadditions. Moreover, the stereochemistry at the 1R,5S,6R,7S positions offers a platform for studying diastereoselective transformations, a hot topic in asymmetric synthesis. Researchers are keen to explore how minor modifications to the structure could yield derivatives with enhanced bioactivity or material properties.

The commercial availability of rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate is another point of interest. While it remains a niche product, its applications in high-throughput screening and combinatorial chemistry are driving demand. Suppliers are increasingly offering custom synthesis services to meet the needs of academic and industrial clients, reflecting the compound's growing importance in the chemical marketplace.

Environmental and safety considerations are also paramount when working with rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate. Although it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's biodegradability and ecotoxicity profiles are yet to be fully elucidated, which presents an opportunity for further research in green chemistry and sustainable practices.

In summary, rac-methyl (1R,5S,6R,7S)-7-(fluorosulfonyl)bicyclo[3.2.0]heptane-6-carboxylate (CAS No. 2764008-94-6) is a multifaceted compound with significant potential in both scientific and industrial domains. Its unique structure, combined with the versatility of the fluorosulfonyl and methyl carboxylate groups, positions it as a valuable tool for advancing research in drug development, synthetic chemistry, and material science. As interest in covalent inhibitors and stereoselective synthesis continues to grow, this compound is poised to play a pivotal role in shaping future innovations.